Cas no 74356-11-9 (iron abietate)

• Product Name: iron abietate
• CAS No: 74356-11-9
• MF: C₆₀H₈₇FeO₆
• MW: 960.174200296402
• CID: 573314
• Update Time: 2023-11-18

iron abietate Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylicacid, 1,2,3,4,4a,4b,5,6,10,10a-decahydro-1,4a-dimethyl-7-(1-methylethyl)-, ironsalt, [1R-(1a,4ab,4ba,10aa)]- (9CI)
• iron abietate
• (1R,4aR,4bR,10aR)-7-isopropyl-1,4a-dimethyl-2,3,4,4b,5,6,10,10a-octahydrophenanthrene-1-carboxylic acid
• iron
• Iron abietate, technical
• CID 126843354
• (1R)-1,2,3,4,4a,4bα,5,6,10,10aα-Decahydro-1,4aβ-dimethyl-7-isopropyl-1α-phenanthrenecarboxylic acid/iron,(1:x) salt

• Inchi： 1S/3C20H30O2.Fe/c3*1-13(2)14-6-8-16-15(12-14)7-9-17-19(16,3)10-5-11-20(17,4)18(21)22;/h3*7,12-13,16-17H,5-6,8-11H2,1-4H3,(H,21,22);/q;;;+3/p-3/t3*16-,17-,19-,20+;/m111./s1
• InChI Key： OFFKQZOHDWKCMB-KPFNJKCZSA-K
• SMILES： [Fe+3].[O-]C([C@@]1(C)CCC[C@]2(C)[C@@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@@]1(C)CCC[C@]2(C)[C@@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O.[O-]C([C@@]1(C)CCC[C@]2(C)[C@@H]3CCC(C(C)C)=CC3=CC[C@H]21)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 67
• Rotatable Bond Count: 3
• Complexity: 536
• Topological Polar Surface Area: 120